Reactive scattering of methyl radicals CH3+ ICl, IBr, I2
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500357
Abstract
Angular distribution measurements of methyl iodide reactive scattering from crossed beams of methyl radicals and halogen molecules, ICl, IBr, I2 are reported. The methyl radical beam is generated by pyrolysis of azomethane flowing through a heated tantalum tube at ∼1600 K; the halogen molecule beam issues from a nozzle beam source at ∼380 K. Reactively scattered methyl iodide is detected by an electron bombardment mass spectrometer. The differential cross sections peak sideways in centre-of-mass coordinates, showing a marked similarity to the corresponding deuterium atom–halogen molecule reactions. Qualitative molecular orbital theory offers a comprehensive rationalisation of methyl radical, deuterium atom and halogen atom reaction dynamics with halogen molecules.
Recommended Literature
- [1] Influence of the acid–base stoichiometry and residual water on the transport mechanism in a highly-Brønsted-acidic proton-conducting ionic liquid
- [2] Cross dehydrogenative C–O coupling catalysed by a catenane-coordinated copper(i)†
- [3] Front cover
- [4] Fusion of raft-like lipid bilayers operated by a membranotropic domain of the HSV-type I glycoprotein gH occurs through a cholesterol-dependent mechanism†
- [5] A facile route for preparing nickel(ii) oxide thin films for high-performance inverted perovskite solar cells†
- [6] Five supramolecular compounds of water-soluble sulfonylcalix[4]arenetetrasulfonate showing two calixarene conformations†
- [7] 3D printed cellulose based product applications
- [8] Salt-induced size-selective separation, concentration, and preservation of zwitterion-modified gold nanoparticles†
- [9] Configurational changes of heme followed by cytochrome c folding reaction†
- [10] Front cover
